Cas no 1443328-70-8 (4,5-Difluoro-3-n-propoxybenzoic acid)

• Product Name: 4,5-Difluoro-3-n-propoxybenzoic acid
• CAS No: 1443328-70-8
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 6645472
• PubChem ID: 91656040
• Update Time: 2025-10-23

4,5-Difluoro-3-n-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-3-n-propoxybenzoic acid

• MDL： MFCD18426777
• Inchi： 1S/C10H10F2O3/c1-2-3-15-8-5-6(10(13)14)4-7(11)9(8)12/h4-5H,2-3H2,1H3,(H,13,14)
• InChI Key： UZDHWTYWTZESNW-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=O)O)C=C1OCCC)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4,5-Difluoro-3-n-propoxybenzoic acid

Comprehensive Overview of 4,5-Difluoro-3-n-propoxybenzoic acid (CAS No. 1443328-70-8): Properties, Applications, and Industry Relevance

4,5-Difluoro-3-n-propoxybenzoic acid (CAS No. 1443328-70-8) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its difluoro substitution and n-propoxy side chain, exhibits enhanced bioavailability and metabolic stability compared to non-fluorinated analogs. Its molecular formula, C₁₀H₁₀F₂O₃, and precise weight of 216.18 g/mol make it a versatile intermediate in synthetic chemistry.

The growing demand for fluorinated organic compounds in drug discovery aligns with the rising interest in 4,5-Difluoro-3-n-propoxybenzoic acid. Researchers frequently search for terms like "fluorinated benzoic acid applications" or "CAS 1443328-70-8 solubility data", reflecting its relevance in optimizing drug candidates. The compound's lipophilicity (LogP ~2.1) and hydrogen-bonding capacity contribute to its utility in designing CNS-active molecules, a hot topic in neurodegenerative disease research.

In material science, 1443328-70-8 serves as a building block for liquid crystal monomers, addressing the surge in demand for advanced display technologies. Its thermal stability (decomposition point >250°C) and mesomorphic properties make it valuable for OLED development, coinciding with industry searches for "high-performance fluorinated LC materials". The n-propoxy group enhances solubility in common organic solvents (e.g., THF, DCM), facilitating formulation processes.

Environmental considerations surrounding fluorinated compounds have led to innovations in green chemistry applications of 4,5-Difluoro-3-n-propoxybenzoic acid. Recent studies explore its use in catalytic systems for sustainable synthesis, responding to queries about "eco-friendly fluorination methods". The compound's biodegradation profile and low ecotoxicity (as per OECD 301 tests) position it favorably compared to perfluorinated alternatives.

Analytical characterization of CAS 1443328-70-8 reveals distinctive spectral features: 1H NMR (400 MHz, CDCl₃) shows aromatic proton signals at δ 7.8-8.1 ppm and the propoxy methylene triplet at δ 4.1 ppm. These markers aid in quality control, particularly for researchers investigating "HPLC methods for fluorinated acids". The compound's crystalline form (melting point 98-101°C) ensures batch-to-batch reproducibility in industrial applications.

The agrochemical sector utilizes 4,5-Difluoro-3-n-propoxybenzoic acid as a precursor for herbicide safeners, aligning with trends in precision agriculture. Its mode of action involves xenobiotic detoxification in crops, a mechanism frequently searched alongside terms like "fluorinated plant protectants". Regulatory reviews confirm its low mammalian toxicity (LD₅₀ >2000 mg/kg), supporting its adoption in sustainable farming solutions.

Emerging applications in electronic materials leverage the compound's electron-withdrawing properties. Patent analyses reveal its incorporation into organic semiconductors, addressing searches for "fluorinated dopants for conductive polymers". The ortho-difluoro motif enhances charge transport characteristics while maintaining solution processability—a critical balance for flexible electronics manufacturing.

Storage and handling protocols for 1443328-70-8 emphasize its hygroscopic nature, with recommendations to maintain desiccated conditions below 25°C. These practical considerations respond to frequent queries about "fluorinated acid storage stability". The compound's compatibility with common pharmaceutical excipients (e.g., PEG, PVP) further expands its formulation versatility.

Recent synthetic advancements enable cost-effective production of 4,5-Difluoro-3-n-propoxybenzoic acid via continuous flow chemistry, a technique dominating searches for "scalable fluorination processes". The optimized route achieves >85% yield while minimizing waste, reflecting the pharmaceutical industry's focus on process intensification and green metrics.

In conclusion, CAS 1443328-70-8 represents a multifaceted compound bridging pharmaceutical innovation, advanced materials, and sustainable chemistry. Its structure-activity relationships continue to inspire research across disciplines, evidenced by growing publications and patent filings. As industries prioritize fluorine-containing scaffolds, this benzoic acid derivative remains at the forefront of molecular design strategies.